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Compound of Interest

Compound Name: Leukotriene F4

Cat. No.: B1674831 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate and essential

safety protocols, operational guidance, and disposal plans for Leukotriene F4 (LTF4), a lipid

mediator involved in inflammatory responses.

Immediate Safety and Handling Information
Leukotriene F4, while a crucial compound in research, presents several hazards that

necessitate careful handling. The primary hazards are associated with its flammability and

toxicity. It is typically supplied in a solution, often with methanol, which is a highly flammable

liquid and vapor. The compound itself is toxic if ingested, inhaled, or absorbed through the skin,

and can cause irritation to the skin, eyes, and respiratory system. Long-term exposure may

lead to damage to the central nervous system and visual organs.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Leukotriene F4. This includes:

Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber) and inspect them for

any signs of degradation before use.[2]

Body Protection: A lab coat or chemical-resistant apron is required. For larger quantities or in

situations with a higher risk of exposure, a chemical-resistant suit may be necessary.
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Respiratory Protection: All handling of Leukotriene F4 should be conducted in a well-

ventilated area, preferably within a chemical fume hood, to minimize the risk of inhalation.[1]

[3] If a fume hood is not available, a NIOSH-approved respirator with an appropriate

cartridge for organic vapors should be used.

Hazard Summary
Hazard Statement GHS Classification

Highly flammable liquid and vapor[1] Flammable Liquids (Category 2)[1]

Toxic if swallowed, in contact with skin, or if

inhaled[1]
Acute Toxicity, Oral (Category 3)[1]

Acute Toxicity, Dermal (Category 3)[1]

Acute Toxicity, Inhalation (Category 3)[1]

Causes skin irritation[4] Skin Corrosion/Irritation (Category 2)[4]

Causes serious eye irritation[4]
Serious Eye Damage/Eye Irritation (Category

2A)[4]

May cause respiratory irritation[4]
Specific target organ toxicity — single exposure

(Category 3)[4]

Causes damage to organs (central nervous

system, visual organs)[1]

Specific target organ toxicity — single exposure

(Category 1)[1]

Operational Plan: From Receipt to Disposal
A structured operational plan ensures safety and maintains the integrity of the compound

throughout its lifecycle in the laboratory.
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Operational Workflow for Leukotriene F4

Receiving and Storage

Handling and Experimentation

Waste Management and Disposal

Receive Shipment

Store at -20°C in a Flammable Liquid Cabinet

Inspect for damage

Prepare Aliquots in a Fume Hood

Retrieve from storage

Conduct Experiment

Collect Waste in a Labeled, Sealed Container

Generate waste

Dispose via Licensed Chemical Waste Contractor
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Simplified Cysteinyl Leukotriene Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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